Cas no 1245648-26-3 (2-(Trifluoromethyl)piperidin-4-one)

• Product Name: 2-(Trifluoromethyl)piperidin-4-one
• CAS No: 1245648-26-3
• MF: C₆H₈F₃NO
• MW: 167.12903213501
• CID: 2192017
• PubChem ID: 66524899
• Update Time: 2025-07-21

2-(Trifluoromethyl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)piperidin-4-one
• DB-329512
• SCHEMBL23020684
• EN300-140157
• 2-Trifluoromethyl-piperidin-4-one
• 1245648-26-3
• AKOS015969474

• Inchi： 1S/C6H8F3NO/c7-6(8,9)5-3-4(11)1-2-10-5/h5,10H,1-3H2
• InChI Key： YHXQPYFKJWAMSA-UHFFFAOYSA-N
• SMILES： FC(C1CC(CCN1)=O)(F)F

Computed Properties

• Exact Mass: 167.05579836Da
• Monoisotopic Mass: 167.05579836Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(Trifluoromethyl)piperidin-4-one

Professional Introduction to 2-(Trifluoromethyl)piperidin-4-one (CAS No. 1245648-26-3)

2-(Trifluoromethyl)piperidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. The presence of a trifluoromethyl group and a piperidine ring makes it a versatile intermediate in the synthesis of various bioactive molecules. With the CAS number 1245648-26-3, this compound has garnered attention for its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents targeting neurological and inflammatory disorders.

The trifluoromethyl moiety is a key functional group in medicinal chemistry, known for its ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. Its electron-withdrawing nature enhances the reactivity of adjacent functional groups, making it an invaluable component in constructing complex molecular architectures. In the context of 2-(Trifluoromethyl)piperidin-4-one, this group contributes to the compound's overall pharmacokinetic profile, influencing its absorption, distribution, metabolism, and excretion (ADME) properties.

The piperidine ring, a six-membered heterocyclic structure containing nitrogen, is another critical feature that enhances the compound's biological relevance. Piperidine derivatives are widely recognized for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The incorporation of a carbonyl group at the 4-position further expands the compound's synthetic utility, enabling further derivatization through condensation reactions or nucleophilic additions.

Recent advancements in pharmaceutical research have highlighted the importance of 2-(Trifluoromethyl)piperidin-4-one as a building block for innovative drug candidates. For instance, studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethyl group's ability to enhance binding interactions with biological targets has been leveraged to develop more potent and selective therapeutics. Additionally, modifications to the piperidine core have led to compounds with improved solubility and reduced toxicity, aligning with modern drug development paradigms.

The compound's structural features also make it a valuable scaffold for exploring novel pharmacological activities. Researchers have investigated its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The trifluoromethyl group's influence on electronic properties has been particularly noted in enhancing binding affinities with protein targets, thereby improving drug efficacy. Furthermore, computational studies have suggested that derivatives of 2-(Trifluoromethyl)piperidin-4-one may exhibit promising antiviral properties, making them attractive candidates for future therapeutic development.

In terms of synthetic methodologies, 2-(Trifluoromethyl)piperidin-4-one has been employed in multi-step reactions to construct more complex molecules. Its reactivity allows for facile introduction of additional functional groups, such as amides or ethers, which are common motifs in biologically active compounds. The compound's stability under various reaction conditions has made it a preferred choice for industrial-scale synthesis, ensuring consistent quality and yield in pharmaceutical manufacturing processes.

The growing interest in fluorinated compounds has further underscored the significance of 2-(Trifluoromethyl)piperidin-4-one. Fluorochemicals are known for their ability to improve drug bioavailability and resistance to metabolic degradation. The trifluoromethyl group's presence not only enhances pharmacokinetic profiles but also contributes to unique chemical properties that can be exploited in drug design. This has spurred extensive research into developing new synthetic routes and applications for fluorinated piperidine derivatives.

Future directions in the study of 2-(Trifluoromethyl)piperidin-4-one may involve exploring its role in next-generation therapeutics targeting emerging diseases. The compound's adaptability as a scaffold allows for rapid modification to address evolving healthcare challenges. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic potential. Additionally, advancements in green chemistry principles may guide sustainable synthetic strategies for producing this valuable intermediate.

In conclusion,2-(Trifluoromethyl)piperidin-4-one (CAS No. 1245648-26-3) represents a cornerstone compound in pharmaceutical chemistry due to its structural versatility and functional attributes. Its applications span across multiple therapeutic areas, driven by its ability to modulate biological activity through strategic molecular design. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly pivotal role in shaping the future of drug development.